3-[5-(Aminomethyl)-1,2,4-oxadiazol-3-yl]benzamide hydrochloride

• IUPAC Name: 3-[5-(aminomethyl)-1,2,4-oxadiazol-3-yl]benzamide;hydrochloride
• InChI: InChI=1S/C10H10N4O2.ClH/c11-5-8-13-10(14-16-8)7-3-1-2-6(4-7)9(12)15;/h1-4H,5,11H2,(H2,12,15);1H
• InChI Key: KBUNHIFRZSDEFD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)N)C2=NOC(=N2)CN.Cl
• Molecular Formula: C10H11ClN4O2
• Molecular Weight: 254.67 g/mol

Description

3-[5-(Aminomethyl)-1,2,4-oxadiazol-3-yl]benzamide hydrochloride, or 3-ABH, is a synthetic compound with a wide range of applications in scientific research. It has been used as a tool in a variety of studies, including those related to drug metabolism, metabolic engineering, and biochemistry. It has been used in laboratory experiments to study the effects of various drugs on the body, as well as to explore the biochemical and physiological effects of different compounds.

Scientific Research Applications

3-ABH has been used in a variety of scientific research applications. It has been used to study the effects of various drugs on the body, as well as to explore the biochemical and physiological effects of different compounds. It has also been used to study the metabolism of drugs, to study the effects of different compounds on enzymes, and to explore metabolic engineering.

Mechanism of Action

3-ABH works by inhibiting the activity of certain enzymes in the body. Specifically, it inhibits the activity of cytochrome P450 enzymes, which are responsible for metabolizing drugs and other compounds in the body. By inhibiting the activity of these enzymes, 3-ABH can alter the metabolism of drugs and other compounds, allowing researchers to study the effects of different compounds on the body.
Biochemical and Physiological Effects
3-ABH has been shown to have a variety of biochemical and physiological effects on the body. It has been shown to inhibit the activity of cytochrome P450 enzymes, which can lead to altered drug metabolism. It has also been shown to affect the activity of certain enzymes involved in metabolic processes, which can lead to changes in the body's metabolism. Finally, it has been shown to affect the activity of certain receptors in the body, which can lead to changes in the body's response to certain stimuli.

Advantages and Limitations for Lab Experiments

The use of 3-ABH in laboratory experiments has several advantages. It is relatively easy to synthesize and is relatively inexpensive compared to other compounds. It is also highly specific in its inhibition of cytochrome P450 enzymes, which makes it useful for studying the effects of drugs and other compounds on the body. However, there are also some limitations to its use in laboratory experiments. For example, it can be difficult to control the amount of 3-ABH used in an experiment, and it can also be difficult to measure its effects on the body.

Future Directions

There are several potential future directions for the use of 3-ABH in scientific research. It could be used to study the effects of different compounds on the body, as well as to explore metabolic engineering. It could also be used to study the metabolism of drugs, to study the effects of different compounds on enzymes, and to explore the biochemical and physiological effects of different compounds. Additionally, it could be used to study the effects of different compounds on the activity of certain receptors in the body, and to explore the potential for drug delivery systems. Finally, it could be used to study the effects of different compounds on the expression of certain genes, and to explore the potential for gene therapy.

Synthesis Methods

3-ABH is synthesized through a process known as reductive amination. This involves the reaction of an aldehyde or ketone with an amine in the presence of a reducing agent. The reducing agent used in this process is usually a metal hydride, such as lithium aluminum hydride (LiAlH4). The reaction results in the formation of the desired product, 3-ABH, which is then isolated and purified.